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Compound of Interest

Compound Name:
Ethyl 4-(4-butylphenyl)-4-

oxobutanoate

Cat. No.: B055438 Get Quote

An In-depth Technical Guide to the Solubility and Stability of Ethyl 4-(4-butylphenyl)-4-
oxobutanoate

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive technical framework for evaluating the

solubility and stability of Ethyl 4-(4-butylphenyl)-4-oxobutanoate. As of the date of this

publication, specific experimental data for this compound is not extensively available in the

public domain. Therefore, this guide furnishes detailed experimental protocols and data

presentation templates to enable researchers to generate and systematically record the

necessary data.

Introduction
Ethyl 4-(4-butylphenyl)-4-oxobutanoate is a ketoester derivative that may be of interest in

various research and development endeavors, including medicinal chemistry and material

science. A thorough understanding of its physicochemical properties, particularly solubility and

stability, is a critical prerequisite for its application. This guide outlines the standardized

methodologies for determining these key parameters.
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A summary of the known and predicted properties of Ethyl 4-(4-butylphenyl)-4-oxobutanoate
is presented below.

Property Value Source

Molecular Formula C₁₆H₂₂O₃ -

Molecular Weight 262.34 g/mol -

Appearance Solid (predicted) -

CAS Number 115199-55-8 -

Solubility Assessment
The solubility of a compound is a critical determinant of its utility, impacting everything from

reaction kinetics to bioavailability. Solubility can be assessed under two main paradigms:

kinetic and thermodynamic.

Kinetic Solubility
Kinetic solubility measures the concentration of a compound at the moment of precipitation

from a stock solution (typically in DMSO) upon addition to an aqueous medium. It is a high-

throughput method often used in early-stage discovery.[1][2][3]

This method relies on detecting the turbidity that arises from compound precipitation.

Preparation of Stock Solution: Prepare a 10 mM stock solution of Ethyl 4-(4-butylphenyl)-4-
oxobutanoate in 100% dimethyl sulfoxide (DMSO).

Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO to

create a range of concentrations.

Addition of Aqueous Buffer: Add a suitable aqueous buffer (e.g., phosphate-buffered saline,

pH 7.4) to each well.

Incubation and Measurement: Incubate the plate at a controlled temperature (e.g., 25°C or

37°C) for a defined period (e.g., 2 hours).[3]
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Turbidity Reading: Measure the turbidity of each well using a nephelometer or a plate reader

capable of detecting light scattering.

Data Analysis: The kinetic solubility is the concentration at which a significant increase in

turbidity is observed.

Thermodynamic Solubility
Thermodynamic solubility is the concentration of a compound in a saturated solution at

equilibrium. It is a more accurate representation of a compound's intrinsic solubility.[1][2]

The shake-flask method is the gold standard for determining thermodynamic solubility.[2]

Addition of Excess Compound: Add an excess amount of solid Ethyl 4-(4-butylphenyl)-4-
oxobutanoate to a series of vials containing different solvents of interest (e.g., water, PBS,

ethanol, etc.).

Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a

sufficient time to reach equilibrium (typically 24-48 hours).

Phase Separation: Allow the vials to stand, or centrifuge them, to separate the undissolved

solid from the solution.

Sampling and Dilution: Carefully remove an aliquot of the supernatant and dilute it with a

suitable solvent.

Quantification: Analyze the concentration of the diluted sample using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Calculation: Calculate the original concentration in the saturated solution to determine the

thermodynamic solubility.

Data Presentation: Solubility
The results of the solubility studies should be recorded in a structured format.

Table 1: Kinetic Solubility of Ethyl 4-(4-butylphenyl)-4-oxobutanoate
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Aqueous Medium Temperature (°C) Method
Kinetic Solubility
(µM)

PBS (pH 7.4) 25 Turbidimetry

Simulated Gastric

Fluid
37 Turbidimetry

| Simulated Intestinal Fluid | 37 | Turbidimetry | |

Table 2: Thermodynamic Solubility of Ethyl 4-(4-butylphenyl)-4-oxobutanoate

Solvent Temperature (°C) Method
Thermodynamic
Solubility (mg/mL)

Water 25 Shake-Flask

Ethanol 25 Shake-Flask

Propylene Glycol 25 Shake-Flask

| PBS (pH 7.4) | 25 | Shake-Flask | |

Stability Assessment
Stability testing is crucial to determine how the quality of a substance varies with time under the

influence of environmental factors such as temperature, humidity, and light.[4][5][6] The

International Council for Harmonisation (ICH) guidelines provide a framework for these studies.

[4][7]

Forced Degradation (Stress Testing)
Stress testing helps to identify potential degradation products and establish the intrinsic stability

of the molecule.[8]

Sample Preparation: Prepare solutions of Ethyl 4-(4-butylphenyl)-4-oxobutanoate in

appropriate solvents.
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Stress Conditions: Expose the samples to a variety of stress conditions:

Acidic: 0.1 N HCl at 60°C for 24 hours.

Basic: 0.1 N NaOH at 60°C for 24 hours.

Oxidative: 3% H₂O₂ at room temperature for 24 hours.

Thermal: 80°C for 48 hours (solid and solution).

Photolytic: Expose to light with an overall illumination of not less than 1.2 million lux hours

and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as

per ICH Q1B).

Analysis: At specified time points, analyze the samples using a stability-indicating HPLC

method to quantify the parent compound and detect any degradation products.

Long-Term and Accelerated Stability Studies
These studies are designed to predict the shelf-life of a substance under defined storage

conditions.[4][6][9]

Batch Selection: Use at least three primary batches of the substance for formal stability

studies.[4]

Container Closure System: Store the substance in a container closure system that is the

same as or simulates the packaging proposed for storage and distribution.

Storage Conditions:

Long-Term: 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months.

Intermediate: 30°C ± 2°C / 65% RH ± 5% RH for a minimum of 6 months (if significant

change occurs in accelerated conditions).

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months.

Testing Frequency:
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Long-Term: 0, 3, 6, 9, 12, 18, 24, 36 months.

Accelerated: 0, 3, 6 months.[4]

Analytical Tests: At each time point, perform a suite of tests to assess the quality of the

substance, which should include:

Appearance

Assay (potency)

Degradation products/impurities

Data Presentation: Stability
The results from stability studies should be meticulously documented.

Table 3: Forced Degradation of Ethyl 4-(4-butylphenyl)-4-oxobutanoate

Stress
Condition

Duration
Assay of
Parent (%)

Number of
Degradants

Major
Degradant (%
Area)

0.1 N HCl, 60°C 24 h

0.1 N NaOH,

60°C
24 h

3% H₂O₂, RT 24 h

80°C (Solid) 48 h

| Photolytic | ICH Q1B | | | |

Table 4: Long-Term Stability of Ethyl 4-(4-butylphenyl)-4-oxobutanoate (25°C/60%RH)
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Time Point
(Months)

Appearance Assay (%) Total Impurities (%)

0

3

6

9

| 12 | | | |

Table 5: Accelerated Stability of Ethyl 4-(4-butylphenyl)-4-oxobutanoate (40°C/75%RH)

Time Point
(Months)

Appearance Assay (%) Total Impurities (%)

0

3

| 6 | | | |

Visualized Workflows
The following diagrams illustrate the experimental workflows for determining solubility and

stability.
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Caption: Experimental Workflows for Solubility Assessment.
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Caption: Experimental Workflows for Stability Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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